Cas no 889957-87-3 (2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic Acid)

• Product Name: 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic Acid
• CAS No: 889957-87-3
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• MDL: MFCD06245476
• CID: 714403
• PubChem ID: 2771799
• Update Time: 2025-10-30

2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2-(3-methyl-1-piperazinyl)-
• 2-(3-Methyl-piperazin-1-yl)-nicotinic acid
• 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic acid
• 2-(2-AMINOPHENYL)-4H-3,1-BENZOXAZIN-4-ONE
• 2-(3-Methylpiperazin-1-yl)nicotinic acid
• GL-0316
• DTXSID20378096
• AKOS005254235
• 2-(3-methyl-piperazin-1-yl)-nicotinic acid, AldrichCPR
• MFCD06245476
• FT-0717039
• 889957-87-3
• 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic Acid

• MDL： MFCD06245476
• Inchi： 1S/C11H15N3O2/c1-8-7-14(6-5-12-8)10-9(11(15)16)3-2-4-13-10/h2-4,8,12H,5-7H2,1H3,(H,15,16)
• InChI Key： WSNTXKJWPIIOCS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1N1CCNC(C)C1)=O

Computed Properties

• Exact Mass: 221.11600
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.205
• Boiling Point: 425.7°C at 760 mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.562
• PSA: 65.46000
• LogP: 0.97170
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic Acid

Introduction to 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic Acid (CAS No. 889957-87-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic acid, identified by the CAS number 889957-87-3, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile biological activities. This compound belongs to the piperazine-pyridine class of molecules, which are well-documented for their role in drug discovery and development. The presence of both piperazine and pyridine moieties in its structure endows it with a high degree of chemical flexibility, making it a valuable scaffold for designing novel therapeutic agents.

The piperazine moiety, characterized by its six-membered aromatic ring containing two nitrogen atoms, is a common pharmacophore in pharmaceuticals due to its ability to interact with various biological targets, including enzymes and receptors. In contrast, the pyridine ring contributes to the compound's solubility and lipophilicity, which are critical factors in drug bioavailability. The carboxylic acid group at the 3-position of the pyridine ring further enhances its reactivity, allowing for diverse functionalization strategies that can be exploited in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic acid as a key intermediate in synthesizing small-molecule inhibitors targeting various therapeutic pathways. Its structural motif has been successfully incorporated into molecules designed to modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. These receptors play a crucial role in disorders such as depression, anxiety, and neurodegenerative diseases, making this compound a promising candidate for further investigation.

One of the most compelling aspects of 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic acid is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The compound's ability to bind to ATP pockets within kinase active sites has been explored in several preclinical studies. For instance, derivatives of this molecule have shown inhibitory activity against tyrosine kinases, which are overexpressed in certain cancer types. This finding underscores its significance as a building block for anticancer drug development.

The versatility of 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic acid extends beyond kinase inhibition. Researchers have also investigated its utility in developing compounds that interact with G protein-coupled receptors (GPCRs). GPCRs are membrane receptors that mediate a wide range of physiological processes, making them attractive targets for therapeutic intervention. By modifying the substituents on the piperazine ring or introducing additional functional groups at the carboxylic acid position, chemists can fine-tune the compound's binding affinity and selectivity for specific GPCRs. This approach has led to the discovery of novel agonists and antagonists with potential applications in treating conditions such as hypertension, diabetes, and inflammatory diseases.

In addition to its applications in oncology and neurology, 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic acid has shown promise in antimicrobial research. The growing threat of antibiotic-resistant pathogens has spurred interest in developing new classes of antimicrobial agents. The compound's structural framework allows for interactions with bacterial enzymes and cellular components, leading to mechanisms that disrupt bacterial growth or viability. Preliminary studies have demonstrated its efficacy against certain Gram-positive bacteria, suggesting that it could be developed into an alternative therapeutic option for treating infections caused by multidrug-resistant strains.

The synthesis of 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards essential for pharmaceutical applications. Key synthetic routes typically involve condensation reactions between appropriately substituted pyridines and piperazine derivatives under controlled conditions. Advances in catalytic methods have further refined these processes, enabling scalable production suitable for both academic research and industrial applications.

The pharmacokinetic properties of derivatives derived from 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic acid have been extensively studied to optimize their bioavailability and metabolic stability. Modifications such as esterification or amide formation at the carboxylic acid position can influence absorption, distribution, metabolism, and excretion (ADME) profiles. These modifications are critical for ensuring that lead compounds exhibit favorable pharmacokinetic profiles before advancing to clinical trials.

Computational modeling techniques have played an increasingly important role in understanding the interactions between 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic acid derivatives and biological targets. Molecular docking simulations allow researchers to predict binding affinities and identify potential binding pockets on proteins or receptors with high accuracy. This approach accelerates the drug discovery process by enabling virtual screening of large libraries of compounds before experimental validation becomes necessary.

The regulatory landscape surrounding new chemical entities like 2-(3-methylpiperazin-1-yl)pyridine-3-carboxylic acid requires adherence to stringent guidelines set forth by global health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that all compounds intended for human use undergo rigorous testing for safety and efficacy before being approved for clinical use. Compliance with these standards is essential for advancing promising candidates through preclinical studies into Phase I clinical trials where human safety assessments are conducted.

In conclusion,2-(3-methyl-piperazin -1 - yl ) py rid ine - 3 - car box y lic ac id (CAS No . 889957 - 87 - 3 ) represents an exciting opportunity i n chemi cal bi ology an d me dic i na l che mistry due t o i ts uni que str uctural featu res an d wi de - ran ge bi o l ogi cal acti vi ties . Its app licati ons i n oncology , neu rology , anti mi crobial re search , an d othe r thera pe uti c ar eas make s i t a comp our se an d i mport ant subs tance f or fu tur e stu dies . With conti nuous advanci ng sy nthesi c metho ds an d pha r mac okineti c opti mi zati on strate gi es , thi s compoun d holds grea t poten ti al f or deve l opi ng no vel thera pe utic ag ents tha t coul d imp rove patien t outco mes i n ma ny di sease st at es . p >